N-(4-bromophenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H16BrN3O4S2/c1-26-15-6-8-16(9-7-15)28(24,25)22-18-21-14(11-27-18)10-17(23)20-13-4-2-12(19)3-5-13/h2-9,11H,10H2,1H3,(H,20,23)(H,21,22)
• InChI Key: AZTLSWHBSXSMAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C18H16BrN3O4S2
• Molecular Weight: 482.4 g/mol

Description

N-(4-bromophenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Applications

Studies on similar thiazole and sulfonamide derivatives have demonstrated promising antimicrobial properties. For instance, the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety aimed to develop antimicrobial agents showed significant in vitro antibacterial and antifungal activities, indicating the potential use of such compounds in combating microbial infections (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014). This suggests that N-(4-bromophenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide could be explored for similar antimicrobial applications.

Anticancer Applications

Compounds with thiazole and sulfonamide moieties have also been investigated for their potential anticancer activities. For example, research on 2-pyrazoline-substituted 4-thiazolidinones showed selective inhibition of leukemia cell lines, highlighting the anticancer potential of thiazole derivatives (Havrylyuk, Zimenkovsky, Vasylenko, & Lesyk, 2013). This indicates that this compound could be investigated for its efficacy in cancer research, particularly in understanding its mechanism of action and therapeutic potential.

Enzyme Inhibitory Applications

Thiazole derivatives have been explored for their enzyme inhibitory activities, which could have implications in treating various diseases, including metabolic disorders and neurodegenerative diseases. A study on thiazolylsulfonamides as carbonic anhydrase inhibitors revealed that such compounds could inhibit physiologically and pharmacologically relevant human carbonic anhydrase isoforms, suggesting potential therapeutic applications in conditions where carbonic anhydrase activity is implicated (Carta, Birkmann, Pfaff, Buschmann, Schwab, Zimmermann, Maresca, & Supuran, 2017). This points to the possibility of this compound serving as a lead compound in developing enzyme inhibitors for therapeutic use.